Cas no 264600-78-4 (Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester)

Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester structure
264600-78-4 structure
Product Name:Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester
CAS No:264600-78-4
MF:C9H13N3O2
MW:195.218421697617
MDL:MFCD16629882
CID:247661
PubChem ID:21992941
Update Time:2025-04-19

Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester
    • Carbamicacid, pyrazinyl-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-pyrazin-2-ylcarbamate
    • Carbamic acid, N-2-pyrazinyl-, 1,1-dimethylethyl ester
    • Carbamic acid, pyrazinyl-, 1,1-dimethylethyl ester (9CI)
    • F77819
    • 264600-78-4
    • tert-Butyl pyrazin-2-ylcarbamate
    • tert-Butylpyrazin-2-ylcarbamate
    • NAYPUKQOQAIRMP-UHFFFAOYSA-N
    • BB 0248308
    • DTXSID90621304
    • SCHEMBL1475335
    • 2-(tert-butoxycarbonylamino)pyrazine
    • t-butoxycarbonylaminopyrazine
    • Pyrazin-2-yl-carbamic acid tert-butyl ester
    • TERT-BUTYL N-(PYRAZIN-2-YL)CARBAMATE
    • DB-145557
    • MDL: MFCD16629882
    • Inchi: 1S/C9H13N3O2/c1-9(2,3)14-8(13)12-7-6-10-4-5-11-7/h4-6H,1-3H3,(H,11,12,13)
    • InChI Key: NAYPUKQOQAIRMP-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=NC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.1Ų

Carbamic acid,N-2-pyrazinyl-, 1,1-dimethylethyl ester Pricemore >>

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